Cas no 820966-01-6 (2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)-)
820966-01-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)-
CAS No:820966-01-6
MF:C9H14N2O4
MW:214.218462467194
CID:699266
PubChem ID:71420209
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)-
- 6-(3-hydroxypropyl)-5-(methoxymethyl)-1H-pyrimidine-2,4-dione
- 6-(3-Hydroxypropyl)-5-(methoxymethyl)pyrimidine-2,4(1H,3H)-dione
- 820966-01-6
- DTXSID80839416
-
- Inchi: 1S/C9H14N2O4/c1-15-5-6-7(3-2-4-12)10-9(14)11-8(6)13/h12H,2-5H2,1H3,(H2,10,11,13,14)
- InChI Key: DBPBGUFNKNZYQG-UHFFFAOYSA-N
- SMILES: O(C)CC1C(NC(NC=1CCCO)=O)=O
Computed Properties
- Exact Mass: 214.09535693g/mol
- Monoisotopic Mass: 214.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 87.7Ų
2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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